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Compound of Interest

Compound Name: Bractoppin

Cat. No.: B1192332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bractoppin is a potent and selective small-molecule inhibitor of the tandem BRCA1 C-terminal

(tBRCT) domain of the breast cancer susceptibility protein 1 (BRCA1).[1][2] It functions by

blocking the recognition of phosphorylated proteins, a crucial step in the DNA damage

response (DDR) pathway.[1][2][3] Specifically, Bractoppin disrupts the interaction between

BRCA1 and its binding partners, such as BACH1 and ABRAXAS.[4] This inhibition of BRCA1-

dependent signaling leads to diminished recruitment of BRCA1 to sites of DNA breaks,

suppression of damage-induced G2 cell cycle arrest, and reduced assembly of the

recombinase RAD51.[1][2][3] Consequently, Bractoppin is a valuable tool for studying DNA

repair mechanisms and holds potential as a therapeutic agent, particularly in oncology.[5]

These application notes provide detailed protocols for the preparation of Bractoppin stock

solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring optimal solubility and

stability for use in various experimental settings.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for Bractoppin are

summarized in the table below.
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Property Value

Molecular Weight 414.48 g/mol [2]

CAS Number 2290527-07-8[2][3]

Appearance Solid powder

Solubility in DMSO 83 mg/mL (approximately 200.25 mM)[2]

Recommended Solvents DMSO, Ethanol[2]

Insolubility Water[2]

Binding IC₅₀ 74 nM (for BRCA1 tBRCT domain)[1][2][3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Bractoppin Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of Bractoppin in 100%

DMSO. This high-concentration stock is suitable for long-term storage and subsequent dilution

to working concentrations.

Materials:

Bractoppin (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Equilibrate Reagents: Allow the Bractoppin powder and anhydrous DMSO to come to room

temperature before opening to prevent condensation.

Weigh Bractoppin: Carefully weigh the desired amount of Bractoppin powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 50 mM stock solution, weigh

out 20.724 mg of Bractoppin (Molecular Weight = 414.48 g/mol ).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed

Bractoppin. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the Bractoppin
is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution

if necessary. Visually inspect the solution to ensure no particulates are present.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C for short-term storage (up to one

month) or at -80°C for long-term storage (up to one year).[2] The solid Bractoppin powder

can be stored at -20°C for up to three years.[2]

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays
This protocol details the dilution of the high-concentration DMSO stock solution into an

aqueous-based medium for use in cell culture experiments. It is crucial to maintain a low final

DMSO concentration to avoid solvent-induced cytotoxicity.

Materials:

50 mM Bractoppin stock solution in DMSO (from Protocol 1)

Pre-warmed cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes or plates

Procedure:
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Thaw Stock Solution: Thaw a single aliquot of the 50 mM Bractoppin stock solution at room

temperature.

Calculate Dilution: Determine the required volume of the stock solution to achieve the

desired final concentration in your experiment. For example, to treat cells with 100 µM

Bractoppin in 1 mL of medium, you would need to add 2 µL of the 50 mM stock solution

(1:500 dilution).

Dilute in Medium: Directly add the calculated volume of the Bractoppin stock solution to the

pre-warmed cell culture medium.

Mix Thoroughly: Immediately after adding the stock solution, mix the medium well by gentle

pipetting or swirling to ensure a homogenous solution and prevent precipitation of the

compound.

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is low, typically ≤ 0.5%, to minimize solvent toxicity. For the example above, the final

DMSO concentration would be 0.2%.

Apply to Cells: Add the Bractoppin-containing medium to your cells and proceed with your

experimental timeline.
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Caption: Workflow for preparing Bractoppin stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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